Cas no 695216-03-6 (1,3-Benzenedicarboxylic acid, 5-[(2E)-2-butenyloxy]-, dimethyl ester)

• Product Name: 1,3-Benzenedicarboxylic acid, 5-[(2E)-2-butenyloxy]-, dimethyl ester
• CAS No: 695216-03-6
• MF: C₁₄H₁₆O₅
• MW: 264.273844718933
• CID: 391670
• PubChem ID: 71374412
• Update Time: 2025-04-19

1,3-Benzenedicarboxylic acid, 5-[(2E)-2-butenyloxy]-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 5-[(2E)-2-butenyloxy]-, dimethyl ester
• dimethyl 5-but-2-enoxybenzene-1,3-dicarboxylate
• Dimethyl 5-[(but-2-en-1-yl)oxy]benzene-1,3-dicarboxylatato
• 695216-03-6
• DTXSID50797195

• Inchi： 1S/C14H16O5/c1-4-5-6-19-12-8-10(13(15)17-2)7-11(9-12)14(16)18-3/h4-5,7-9H,6H2,1-3H3
• InChI Key： PHRBUTYBMIJSCT-UHFFFAOYSA-N
• SMILES： O(CC=CC)C1C=C(C(=O)OC)C=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 264.09978
• Monoisotopic Mass: 264.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83